Cas no 866149-00-0 (2-(2H-1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine-6-carbohydrazide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine-6-carbohydrazide
• CAS No: 866149-00-0
• CID: 4662930
• Update Time: 2025-10-31

2-(2H-1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine-6-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine-6-carbohydrazide
• 2-(1,3-BENZODIOXOL-5-YL)IMIDAZO[1,2-A]PYRIDINE-6-CARBOHYDRAZIDE
• 2-(Benzo[d][1,3]dioxol-5-yl)imidazo[1,2-a]pyridine-6-carbohydrazide

Additional information on 2-(2H-1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine-6-carbohydrazide

2-(2H-1,3-Benzodioxol-5-yl)Imidazo[1,2-a]pyridine-6-carbohydrazide: A Comprehensive Overview

2-(2H-1,3-Benzodioxol-5-yl)Imidazo[1,2-a]pyridine-6-carbohydrazide (CAS No: 866149-00-0) is a complex organic compound with a unique structure that combines the imidazo[1,2-a]pyridine core with a benzodioxole moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including drug discovery and materials science. The imidazo[1,2-a]pyridine framework is known for its aromatic stability and electronic properties, making it a versatile building block for designing bioactive molecules.

The benzodioxole group attached to the imidazo[1,2-a]pyridine core introduces additional functionality, enhancing the compound's reactivity and biological activity. Recent studies have explored the antimicrobial properties of this compound, revealing its potential as a novel agent against drug-resistant bacterial strains. Researchers have also investigated its anticancer activity, particularly its ability to inhibit key enzymes involved in tumor progression.

In terms of synthesis, 2-(2H-1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine-6-carbohydrazide is typically prepared through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, making this compound more accessible for large-scale production.

The compound's fluorescent properties have also been studied extensively. Its ability to emit fluorescence under specific conditions makes it a promising candidate for applications in sensors and imaging technologies. Recent advancements in fluorescent sensing have highlighted its potential for detecting heavy metal ions and other environmental pollutants.

Moreover, the photovoltaic properties of this compound have been explored in the context of organic solar cells. Its electron-deficient imidazo[1,2-a]pyridine core facilitates efficient charge separation, contributing to improved device performance. Collaborative efforts between chemists and material scientists have led to the development of novel materials incorporating this compound as a key component.

Despite its promising applications, further research is needed to fully understand the toxicological profile of 2-(2H-1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine-6-carbohydrazide. Preclinical studies are currently underway to assess its safety and efficacy in vivo, which will be crucial for determining its suitability as a therapeutic agent.

In conclusion, CAS No 866149-00-0, or 2-(2H-1,3-benzodioxol-5-yl)imidazo[1,2-a]pyridine-6-carbohydrazide, represents a valuable addition to the arsenal of bioactive compounds with diverse applications. Its unique structure and functional groups make it an attractive target for further research and development across multiple disciplines.